Cas no 195136-52-8 (Oregon Green 488 Carboxylic Acid)

Oregon Green 488 Carboxylic Acid is a fluorescent dye belonging to the fluorescein family, widely used for labeling biomolecules in imaging and detection applications. Its key advantages include high photostability and a pH-insensitive fluorescence profile, making it suitable for environments with varying acidity. The carboxylic acid functional group facilitates covalent conjugation to amines via carbodiimide coupling, enabling stable attachment to proteins, peptides, and other biomolecules. With an excitation maximum near 496 nm and emission at 524 nm, it is compatible with standard FITC filter sets. The dye exhibits bright fluorescence and low nonspecific binding, ensuring reliable performance in fluorescence microscopy, flow cytometry, and immunoassays.
Oregon Green 488 Carboxylic Acid structure
195136-52-8 structure
Product Name:Oregon Green 488 Carboxylic Acid
CAS No:195136-52-8
MF:C21H10F2O7
MW:412.296713352203
CID:5014128
Update Time:2026-02-27

Oregon Green 488 Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • OREGON GREEN 488 CARBOXYLATE
    • 4-(2,7-DIFLUORO-6-HYDROXY-3-OXO-3H-XANTHEN-9-YL)ISOPHTHALIC ACID
    • 4-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzene-1,3-dicarboxylic acid
    • oregon green 488 carboxylic acid
    • Epitope ID:149543
    • 4-(2,7-difluoro-3-hydroxy-6-oxoxanthen-9-yl)benzene-1,3-dicarboxylic acid
    • DB04750
    • Q27095486
    • Oregon Green 488 Carboxylic Acid
    • Inchi: 1S/C21H10F2O7/c22-13-4-11-17(6-15(13)24)30-18-7-16(25)14(23)5-12(18)19(11)9-2-1-8(20(26)27)3-10(9)21(28)29/h1-7,24H,(H,26,27)(H,28,29)
    • InChI Key: BRJCLSQFZSHLRL-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2=C(C=1)C(C1C=CC(C(=O)O)=CC=1C(=O)O)=C1C=C(C(C=C1O2)=O)F)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 890
  • XLogP3: 2.4
  • Topological Polar Surface Area: 121

Oregon Green 488 Carboxylic Acid Security Information

Oregon Green 488 Carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O674625-10mg
Oregon Green 488 Carboxylic Acid
195136-52-8
10mg
$167.00 2023-05-17
TRC
O674625-25mg
Oregon Green 488 Carboxylic Acid
195136-52-8
25mg
$362.00 2023-05-17
TRC
O674625-50mg
Oregon Green 488 Carboxylic Acid
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$689.00 2023-05-17
TRC
O674625-100mg
Oregon Green 488 Carboxylic Acid
195136-52-8
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$ 1800.00 2023-09-06
TargetMol Chemicals
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¥ 10600 2024-07-19

Additional information on Oregon Green 488 Carboxylic Acid

Recent Advances in the Application of Oregon Green 488 Carboxylic Acid (CAS: 195136-52-8) in Chemical Biology and Biomedical Research

Oregon Green 488 Carboxylic Acid (CAS: 195136-52-8) is a widely used fluorescent dye in chemical biology and biomedical research. This bright, photostable dye exhibits excellent fluorescence properties, making it a valuable tool for labeling biomolecules, cellular imaging, and diagnostic applications. Recent studies have further explored its potential in advanced research areas, including super-resolution microscopy, single-molecule tracking, and drug delivery systems.

A 2023 study published in ACS Chemical Biology demonstrated the use of Oregon Green 488 Carboxylic Acid in developing novel fluorescent probes for real-time monitoring of enzymatic activity. The researchers conjugated the dye to specific peptide substrates, enabling highly sensitive detection of protease activity in live cells. This approach provides new insights into cellular processes and disease mechanisms, particularly in cancer research.

In the field of neuroscience, Oregon Green 488 Carboxylic Acid has been employed in cutting-edge research on synaptic vesicle dynamics. A recent Nature Methods publication (2024) described its application in tracking neurotransmitter release with unprecedented temporal resolution. The dye's superior brightness and pH stability under physiological conditions make it particularly suitable for these demanding applications.

Recent advancements in bioconjugation chemistry have expanded the utility of Oregon Green 488 Carboxylic Acid. A 2024 study in Bioconjugate Chemistry reported novel coupling strategies that improve labeling efficiency while maintaining the dye's photophysical properties. These developments are particularly relevant for antibody labeling and the creation of targeted imaging agents.

The compound's chemical structure (CAS: 195136-52-8) has also been the subject of computational studies aiming to predict and optimize its interactions with biological targets. Molecular dynamics simulations published in Journal of Physical Chemistry B (2023) provided valuable insights into the dye's behavior in various microenvironments, informing rational design of more effective probes.

Looking forward, Oregon Green 488 Carboxylic Acid continues to play a crucial role in emerging technologies. Its application in multiplexed imaging systems, combined with other fluorophores, is enabling researchers to visualize complex biological systems with greater clarity. Additionally, its use in point-of-care diagnostic devices is showing promise for rapid, sensitive detection of biomarkers in clinical settings.

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